Cas no 54997-34-1 (Benzeneacetic acid, 2-[(4-octylphenyl)thio]-)

• Product Name: Benzeneacetic acid, 2-[(4-octylphenyl)thio]-
• CAS No: 54997-34-1
• MF: C₂₂H₂₈O₂S
• MW: 356.521525382996
• CID: 353126
• PubChem ID: 71364365
• Update Time: 2025-04-19

Benzeneacetic acid, 2-[(4-octylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-[(4-octylphenyl)thio]-
• 2-[2-(4-octylphenyl)sulfanylphenyl]acetic acid
• DTXSID60787840
• {2-[(4-OCTYLPHENYL)SULFANYL]PHENYL}ACETIC ACID
• 54997-34-1

• Inchi： 1S/C22H28O2S/c1-2-3-4-5-6-7-10-18-13-15-20(16-14-18)25-21-12-9-8-11-19(21)17-22(23)24/h8-9,11-16H,2-7,10,17H2,1H3,(H,23,24)
• InChI Key： XHDMZQXHPLXZIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC(=O)O)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 356.18114
• Monoisotopic Mass: 356.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3